2-Cyano-N-(2-methyl-6-nitrophenyl)acetamide

• CAS RN: 61148-20-7
• Molecular Formula: C10H9N3O3
• Molecular Weight: 219.20 g/mol
• IUPAC Name: 2-cyano-N-(2-methyl-6-nitrophenyl)acetamide
• InChI: InChI=1S/C10H9N3O3/c1-7-3-2-4-8(13(15)16)10(7)12-9(14)5-6-11/h2-4H,5H2,1H3,(H,12,14)
• InChI Key: NXYFPLVZSNIKPI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)[N+](=O)[O-])NC(=O)CC#N

Description

2-Cyano-N-(2-methyl-6-nitrophenyl)acetamide is a useful research compound. Its molecular formula is C10H9N3O3 and its molecular weight is 219.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-methyl-6-nitroaniline (25 g, 164.3 mmol) in benzene (200 ml) were added cyanoacetic acid (14.5 g, 170.46 mmol) and PCl5 (35 g, 168 mmol). The reaction mixture was heated at 60° C. for 7 h. After cooling to rt, the reaction mixture was filtered and the solid was washed with benzene and water. The solid was dried under reduced pressure to afford the title acetamide (24 g, 109 mmol) as a yellow solid.